Cas no 75724-92-4 (Benzoyl chloride,2-(2-oxopropyl)-)
75724-92-4 structure
Product Name:Benzoyl chloride,2-(2-oxopropyl)-
CAS No:75724-92-4
MF:C10H9ClO2
MW:196.630262136459
CID:559700
PubChem ID:12692051
Update Time:2025-04-19
Benzoyl chloride,2-(2-oxopropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,2-(2-oxopropyl)-
- Benzoyl chloride, 2-(2-oxopropyl)- (9CI)
- 2-(2-oxopropyl)benzoyl chloride
- 75724-92-4
- o-acetonylbenzoyl chloride
- DTXSID70507076
-
- Inchi: 1S/C10H9ClO2/c1-7(12)6-8-4-2-3-5-9(8)10(11)13/h2-5H,6H2,1H3
- InChI Key: SOYRYWLNRGQFIF-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC=CC=1CC(C)=O)=O
Computed Properties
- Exact Mass: 196.02917
- Monoisotopic Mass: 196.0291072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Benzoyl chloride,2-(2-oxopropyl)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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4. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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